Cas no 934172-55-1 (2-(1H-pyrazol-4-yl)acetic acid)

• Product Name: 2-(1H-pyrazol-4-yl)acetic acid
• CAS No: 934172-55-1
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• MDL: MFCD09924911
• CID: 2120662
• PubChem ID: 20555351
• Update Time: 2025-04-21

2-(1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid
• (1H-Pyrazol-4-yl)-acetic acid
• 2-(1H-pyrazol-4-yl)acetic acid
• 934172-55-1
• SY059849
• EN300-144850
• PXWJTOHJADWQQO-UHFFFAOYSA-N
• SB40057
• DA-00649
• AKOS006238551
• 4-Pyrazoleacetic acid
• SCHEMBL508128
• MFCD09924911
• 2-(1H-pyrazol-4-yl)aceticacid
• AS-39583
• CS-0029585
• pyrazole-4-acetic acid

• MDL： MFCD09924911
• Inchi： 1S/C5H6N2O2/c8-5(9)1-4-2-6-7-3-4/h2-3H,1H2,(H,6,7)(H,8,9)
• InChI Key： PXWJTOHJADWQQO-UHFFFAOYSA-N
• SMILES： OC(CC1C=NNC=1)=O

Computed Properties

• Exact Mass: 126.042927438Da
• Monoisotopic Mass: 126.042927438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66Ų